![molecular formula C12H16FN3S B5721077 4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide](/img/structure/B5721077.png)
4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide, also known as MPFT, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit significant pharmacological effects.
Scientific Research Applications
4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide has been found to exhibit various pharmacological effects, making it a potential candidate for therapeutic applications. The compound has been studied extensively for its anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been found to have anxiolytic and antidepressant effects in animal models. These findings suggest that this compound may have potential as a treatment for various neurological disorders.
Mechanism of Action
The exact mechanism of action of 4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide is not fully understood. However, it has been suggested that the compound may act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This action may contribute to the antidepressant and anxiolytic effects of this compound. Additionally, this compound has been found to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which may contribute to its anticonvulsant properties.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. The compound has been shown to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models. Additionally, this compound has been found to reduce pain sensitivity in animal models, suggesting its potential as an analgesic. This compound has also been found to reduce seizure activity in animal models, indicating its potential as an anticonvulsant.
Advantages and Limitations for Lab Experiments
One advantage of 4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide is its relatively simple synthesis process, which makes it accessible for laboratory experiments. Additionally, the compound has been found to exhibit various pharmacological effects, making it a potential candidate for therapeutic applications. However, one limitation of this compound is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide. One potential area of research is the investigation of its potential as a treatment for neurological disorders such as depression, anxiety, and epilepsy. Additionally, the development of more soluble derivatives of this compound may improve its bioavailability and expand its potential applications. Further studies are also needed to fully understand the mechanism of action of this compound and its effects on various physiological systems.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential as a therapeutic agent for various neurological disorders. The compound exhibits various pharmacological effects, including anti-inflammatory, analgesic, anticonvulsant, anxiolytic, and antidepressant properties. The relatively simple synthesis process and accessibility of this compound make it a promising candidate for laboratory experiments and future research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
Synthesis Methods
The synthesis of 4-(2-fluorophenyl)-N-methyl-1-piperazinecarbothioamide involves the reaction of 2-fluorobenzaldehyde with N-methylpiperazine in the presence of thioamide. The reaction yields this compound as a solid product with a purity of over 95%. The synthesis process is relatively simple and can be carried out in a laboratory setting.
properties
IUPAC Name |
4-(2-fluorophenyl)-N-methylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN3S/c1-14-12(17)16-8-6-15(7-9-16)11-5-3-2-4-10(11)13/h2-5H,6-9H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMAXVDZUFHYELJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)N1CCN(CC1)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.